NCGC00380949-01_C28H42O5_3,5,9,23-Tetrahydroxy-18,22-cycloergosta-6,8(14)-dien-11-one
Overview
Description
NCGC00380949-01_C28H42O5_3,5,9,23-Tetrahydroxy-18,22-cycloergosta-6,8(14)-dien-11-one is a natural product found in Aspergillus and Aspergillus ustus with data available.
Scientific Research Applications
Antifungal and Biological Activities
- NCGC00380949-01_C28H42O5 has been identified as a compound with significant antifungal properties. A study by Mizuno et al. (1995) found that a similar compound, Mer-NF8054X, showed strong antifungal activity against Aspergillus fumigatus (Mizuno et al., 1995). Furthermore, Takahashi et al. (1998) reported that Mer-NF8054X, structurally related to NCGC00380949-01_C28H42O5, inhibited the growth of human leukemia cells and induced differentiation and apoptosis, suggesting its potential as a differentiation-inducing agent in leukemia treatment (Takahashi et al., 1998).
Structural Analysis and Stereochemistry
- The detailed structural and stereochemical analysis of compounds closely related to NCGC00380949-01_C28H42O5 provides insights into its potential applications. For instance, the absolute structure of Mer-NF8054X was established through spectroscopic, chemical, and X-ray crystallographic analyses, which are crucial for understanding the compound’s mechanism of action and potential applications (Mizuno et al., 1995).
Molecular Modeling and Synthetic Modifications
- Studies like those conducted by Cirigliano et al. (2002, 2005) have explored the synthesis and characterization of similar spiranoid withanolides, which could provide a framework for synthesizing and modifying NCGC00380949-01_C28H42O5 for specific applications (Cirigliano et al., 2002); (Cirigliano & Misico, 2005).
Potential in Cancer Therapy
- The induction of differentiation and apoptosis in cancer cell lines by compounds structurally similar to NCGC00380949-01_C28H42O5, as reported by Takahashi et al. (1998), indicates its potential use in cancer therapy, especially in synergy with other agents like retinoic acid (Takahashi et al., 1998).
properties
Product Name |
NCGC00380949-01_C28H42O5_3,5,9,23-Tetrahydroxy-18,22-cycloergosta-6,8(14)-dien-11-one |
|---|---|
Molecular Formula |
C28H42O5 |
Molecular Weight |
458.6 g/mol |
IUPAC Name |
12,16,18-trihydroxy-7-(1-hydroxy-2,3-dimethylbutyl)-6,13-dimethylpentacyclo[10.8.0.02,9.05,9.013,18]icosa-1,19-dien-11-one |
InChI |
InChI=1S/C28H42O5/c1-15(2)16(3)24(31)19-13-26-14-23(30)28(33)22(21(26)7-6-20(26)17(19)4)9-11-27(32)12-18(29)8-10-25(27,28)5/h9,11,15-20,24,29,31-33H,6-8,10,12-14H2,1-5H3 |
InChI Key |
MUYUFHKTKLPWIW-UHFFFAOYSA-N |
SMILES |
CC1C2CCC3=C4C=CC5(CC(CCC5(C4(C(=O)CC23CC1C(C(C)C(C)C)O)O)C)O)O |
Canonical SMILES |
CC1C2CCC3=C4C=CC5(CC(CCC5(C4(C(=O)CC23CC1C(C(C)C(C)C)O)O)C)O)O |
synonyms |
Mer NF8054X Mer-NF8054X |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[(6Ar,9R,10S,10aR)-7,9-dimethyl-5-(2-methylbut-3-en-2-yl)-6,6a,8,9,10,10a-hexahydro-4H-indolo[4,3-fg]quinolin-10-yl] acetate](/img/structure/B1249028.png)
![(1R,2S,13R,17S)-8,10,14,23,25,28-hexahydroxy-6,21-dimethyloctacyclo[14.11.1.02,11.02,15.04,9.013,17.017,26.019,24]octacosa-4(9),5,7,10,19(24),20,22,25-octaene-3,12,18,27-tetrone](/img/structure/B1249029.png)
![(2S,3S,4S)-2-[(1R)-2-amino-1-[(2S,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]-2-oxoethoxy]-3,4-dihydroxy-N-[(3S,7R)-7-methyl-2-oxoazepan-3-yl]-3,4-dihydro-2H-pyran-6-carboxamide](/img/structure/B1249038.png)
![4-[2,11-Dihydroxy-11-[5-[5-(1-hydroxyundecyl)oxolan-2-yl]oxolan-2-yl]undecyl]-2-methyl-2H-furan-5-one](/img/structure/B1249041.png)
![N6-(4-Aminobenzyl)-9-[5-(methylcarbonyl)-beta-D-ribofuranosyl]adenine](/img/structure/B1249046.png)
![[(2R,3S,5R,6S)-6-[[(1S,3S,5S,6R,8S)-2-(benzoyloxymethyl)-6-hydroxy-8-methyl-9,10-dioxatetracyclo[4.3.1.02,5.03,8]decan-3-yl]oxy]-3,4,5-trihydroxyoxan-2-yl]methyl benzoate](/img/structure/B1249048.png)